2-(2,5-dimethoxyphenyl)isonicotinonitrile

• IUPAC Name: 2-(2,5-dimethoxyphenyl)pyridine-4-carbonitrile
• InChI: InChI=1S/C14H12N2O2/c1-17-11-3-4-14(18-2)12(8-11)13-7-10(9-15)5-6-16-13/h3-8H,1-2H3
• InChI Key: SXZPJEFXNHIBEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NC=CC(=C2)C#N
• Molecular Formula: C14H12N2O2
• Molecular Weight: 240.26 g/mol

Description

2-(2,5-dimethoxyphenyl)isonicotinonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as DIMI and is a derivative of isonicotinonitrile. It has a unique molecular structure that makes it an interesting target for research.

Mechanism of Action

The mechanism of action of 2-(2,5-dimethoxyphenyl)isonicotinonitrile is not fully understood. However, it is believed that the compound interacts with metal ions through coordination bonds. This interaction leads to a change in the electronic structure of the compound, resulting in fluorescence emission.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2,5-dimethoxyphenyl)isonicotinonitrile have not been extensively studied. However, it has been shown to be non-toxic and non-cytotoxic in cell-based assays. This makes it a safe and promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2,5-dimethoxyphenyl)isonicotinonitrile in lab experiments is its high selectivity for certain metal ions. This makes it a useful tool for the detection of metal ions in biological samples. However, one of the limitations of using DIMI is its low solubility in water. This can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on 2-(2,5-dimethoxyphenyl)isonicotinonitrile. One area of research is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the exploration of its potential applications in other areas, such as drug delivery and imaging. Additionally, further studies are needed to fully understand the mechanism of action of DIMI and its potential biochemical and physiological effects.

Synthesis Methods

The synthesis of 2-(2,5-dimethoxyphenyl)isonicotinonitrile involves the reaction of 2,5-dimethoxybenzaldehyde with isonicotinonitrile in the presence of a catalyst. The reaction takes place under reflux conditions and the resulting product is purified using column chromatography. This synthesis method has been optimized to yield high purity and high yield of DIMI.

Scientific Research Applications

2-(2,5-dimethoxyphenyl)isonicotinonitrile has been studied for its potential applications in various areas of scientific research. One of the most promising areas of research is its use as a fluorescent probe for the detection of metal ions. DIMI has been shown to selectively bind to certain metal ions, such as copper and zinc, and emit fluorescence upon binding. This property makes it a useful tool for the detection of metal ions in biological samples.